
Physical and chemical properties of Lasiodonin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lasiodonin

Cat. No.: B15592008 Get Quote

Lasiodonin: A Comprehensive Technical Guide
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Abstract
Lasiodonin, a diterpenoid compound isolated from the plant Isodon lasiocarpus, has garnered

significant attention in the scientific community for its diverse pharmacological activities. This

technical guide provides an in-depth overview of the physical and chemical properties of

Lasiodonin, alongside its known biological effects and the experimental methodologies

employed in its study. This document aims to serve as a comprehensive resource for

researchers, scientists, and professionals involved in drug discovery and development,

facilitating a deeper understanding of Lasiodonin's therapeutic potential.

Physicochemical Properties
Lasiodonin is a crystalline solid with the molecular formula C₂₀H₂₈O₆ and a molecular weight

of 364.43 g/mol .[1] While specific, experimentally determined data for its melting point and a

comprehensive solubility profile in various solvents are not readily available in the public

domain, its diterpenoid structure suggests it is likely soluble in organic solvents such as

methanol, ethanol, and dimethyl sulfoxide (DMSO), with limited solubility in water. Further

experimental determination of these properties is crucial for its application in pharmacological

studies.
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Property Value Reference

Molecular Formula C₂₀H₂₈O₆ [1]

Molecular Weight 364.43 g/mol [1]

CAS Number 38602-52-7

IUPAC Name

(1R,4aR,6aS,7S,10aR,10bS)-1

,7-dihydroxy-1,10a-dimethyl-8-

methylidene-

2,3,4,4a,5,6,6a,7,8,9,10,10b-

dodecahydrophenanthro[3,2-

b]furan-4,6(1H)-dione

Melting Point Data not available

Solubility Data not available

Spectroscopic Data
Detailed spectroscopic analysis is essential for the structural elucidation and identification of

Lasiodonin. While a comprehensive public database of its spectral data is not available, the

following sections outline the expected spectral characteristics based on its chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR: The proton NMR spectrum of Lasiodonin is expected to be complex due to the

presence of numerous protons in different chemical environments. Key signals would include

those corresponding to methyl groups, methylene protons, methine protons, and hydroxyl

protons. The chemical shifts and coupling constants of these protons would provide valuable

information about the connectivity and stereochemistry of the molecule.

¹³C-NMR: The carbon-13 NMR spectrum would show distinct signals for each of the 20

carbon atoms in the Lasiodonin molecule. The chemical shifts would be indicative of the

carbon types, such as carbonyl carbons, olefinic carbons, carbons bearing hydroxyl groups,

and aliphatic carbons.

Infrared (IR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/figure/MS-MS-spectra-and-cleavage-pathways-of-oridonin-A-and-lasiodonin-B_fig4_330315383
https://www.researchgate.net/figure/MS-MS-spectra-and-cleavage-pathways-of-oridonin-A-and-lasiodonin-B_fig4_330315383
https://www.benchchem.com/product/b15592008?utm_src=pdf-body
https://www.benchchem.com/product/b15592008?utm_src=pdf-body
https://www.benchchem.com/product/b15592008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The IR spectrum of Lasiodonin is expected to exhibit characteristic absorption bands

corresponding to its functional groups. These would include:

A broad band in the region of 3200-3600 cm⁻¹ due to the O-H stretching vibrations of the

hydroxyl groups.

Strong absorption bands in the region of 1700-1750 cm⁻¹ corresponding to the C=O

stretching vibrations of the lactone and ketone groups.

Bands in the region of 1640-1680 cm⁻¹ due to the C=C stretching vibration of the exocyclic

methylene group.

C-H stretching and bending vibrations for the aliphatic and olefinic protons.

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation

pattern of Lasiodonin.

Electrospray Ionization (ESI-MS): In positive ion mode, the ESI-MS spectrum would likely

show a prominent peak for the protonated molecule [M+H]⁺ at m/z 365.43. Adducts with

sodium [M+Na]⁺ or potassium [M+K]⁺ may also be observed.

Tandem Mass Spectrometry (MS/MS): The MS/MS spectrum of the protonated molecule

would reveal characteristic fragmentation patterns. The cleavage pathways are influenced by

the positions of the functional groups and the overall structure of the molecule, providing

valuable structural information.

Biological and Pharmacological Activities
Lasiodonin has demonstrated a range of biological activities, with its anticancer and

immunosuppressive properties being the most extensively studied.

Anticancer Activity
Lasiodonin has been shown to exhibit cytotoxic effects against various cancer cell lines. Its

mechanism of action is multifaceted and appears to involve the induction of apoptosis

(programmed cell death) and inhibition of cell proliferation.
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One of the key signaling pathways modulated by Lasiodonin is the PI3K/Akt pathway. This

pathway is crucial for cell survival, proliferation, and growth. Lasiodonin has been observed to

inhibit the phosphorylation of Akt, a key protein in this pathway. This inhibition leads to the

downstream regulation of apoptosis-related proteins. Specifically, Lasiodonin treatment has

been associated with an upregulation of the pro-apoptotic protein Bax and a downregulation of

the anti-apoptotic protein Bcl-2. The increased Bax/Bcl-2 ratio is a critical factor in triggering the

intrinsic pathway of apoptosis.
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Diagram 1: Simplified signaling pathway of Lasiodonin-induced apoptosis.

Immunosuppressive Activity
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Lasiodonin has also been reported to possess immunosuppressive properties. It can inhibit

the proliferation of lymphocytes, which are key cells of the immune system. This effect

suggests its potential therapeutic application in autoimmune diseases and organ

transplantation.

Experimental Protocols
This section provides an overview of standard experimental protocols that can be adapted for

the study of Lasiodonin's biological activities.

Cell Viability and Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric assay used to assess cell metabolic activity, which is an

indicator of cell viability, proliferation, and cytotoxicity.
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Preparation Incubation Assay Analysis

Seed cells in a
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Cell Preparation Staining Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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